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Compound of Interest

Compound Name: Delta-Valerolactone

CAS No.: 26354-94-9

Cat. No.: B7766562

Get Quote

This guide provides an in-depth exploration of delta-valerolactone (δ-valerolactone), a

versatile cyclic ester, tailored for researchers, scientists, and professionals in drug

development. We will delve into its fundamental properties, synthesis, and critical applications,

with a focus on the scientific principles that underpin its utility in the laboratory and industry.

Core Identification and Physicochemical Properties
δ-Valerolactone, systematically named oxan-2-one or tetrahydro-2H-pyran-2-one, is a six-

membered cyclic ester (lactone).[1][2] Its structure is foundational to its chemical behavior and

applications, particularly in polymerization.

Key Identifiers
CAS Number: 542-28-9[3][4][5]

Molecular Formula: C₅H₈O₂[1][4][5]

Molecular Weight: 100.12 g/mol [1][2][5][6]
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Physicochemical Data
A thorough understanding of δ-valerolactone's physical properties is paramount for its handling,

purification, and application in controlled chemical reactions.

Property Value Source

Appearance
Colorless to slightly yellow

liquid
[6]

Melting Point -13 to -12 °C [6]

Boiling Point 230 °C (at 760 mmHg) [4]

58 - 60 °C (at 0.5 mmHg) [6]

Density 1.105 g/mL at 20 °C [4]

1.079 g/cm³ at 25 °C [6]

Refractive Index (n²⁰/D) 1.457 [4][5]

Flash Point 112 °C (234 °F) - closed cup [6]

Water Solubility Miscible [4]

This data is crucial for designing experimental setups, such as distillation for purification or

selecting appropriate solvents for reactions.

The Chemistry of δ-Valerolactone: Synthesis and
Reactivity
The utility of δ-valerolactone stems from its reactivity, primarily the susceptibility of its ester

bond to nucleophilic attack, leading to ring-opening. This characteristic is the cornerstone of its

application in polymer science.

Synthesis Routes
While commercially available, understanding the synthesis of δ-valerolactone provides insight

into potential impurities and informs purification strategies. A common laboratory and industrial
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synthesis involves the oxidation of a suitable precursor. One notable method is the one-pot

synthesis from tetrahydrofurfuryl alcohol.[5]

Ring-Opening Polymerization (ROP)
The most significant reaction of δ-valerolactone is its ring-opening polymerization (ROP) to

form poly(δ-valerolactone), a biodegradable polyester. This process can be initiated by various

catalysts, including anionic, cationic, and coordination-insertion mechanisms. Lipase-catalyzed

ROP is also a common method for synthesizing copolyesters.[2]

The choice of initiator is critical as it dictates the polymerization mechanism and, consequently,

the properties of the resulting polymer, such as molecular weight, polydispersity, and end-group

functionality. For instance, metal-alkoxide initiators are frequently employed for controlled

polymerizations.

Caption: Ring-Opening Polymerization of δ-Valerolactone.

Applications in Research and Drug Development
The biocompatibility and biodegradability of poly(δ-valerolactone) and its copolymers make it a

material of significant interest in the biomedical and pharmaceutical fields.

Drug Delivery Systems
Poly(δ-valerolactone) and its copolymers with other lactones, such as ε-caprolactone, are

extensively investigated for creating drug delivery vehicles like nanoparticles, microparticles,

and hydrogels.[6] The controlled degradation of the polyester backbone allows for the

sustained release of encapsulated therapeutic agents. The ability to tune the polymer's

properties (e.g., degradation rate, hydrophilicity) by copolymerization is a key advantage in

designing sophisticated drug delivery systems.

Biodegradable Materials
Beyond drug delivery, poly(δ-valerolactone) is used to produce biodegradable plastics.[6] In a

clinical setting, this translates to applications such as absorbable sutures and scaffolds for

tissue engineering.[6] The degradation products are non-toxic and can be safely metabolized

by the body.
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Organic Synthesis Intermediate
δ-Valerolactone serves as a versatile building block in organic synthesis.[3][6] It is a precursor

for various compounds, including pharmaceuticals and other specialty chemicals. For instance,

it is used in the synthesis of intermediates for drugs like Cilostazol, Misoprostol, and Dinoprost.

[6]

Experimental Protocols
Purification of δ-Valerolactone by Vacuum Distillation
Objective: To remove non-volatile impurities and residual water.

Materials:

δ-Valerolactone (as received)

Drying agent (e.g., anhydrous calcium sulfate)

Vacuum distillation apparatus

Heating mantle

Cold trap (e.g., with liquid nitrogen or dry ice/acetone)

Procedure:

Pre-dry the δ-valerolactone over a suitable drying agent overnight.

Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

Transfer the dried δ-valerolactone to the distillation flask.

Slowly apply vacuum and begin heating the distillation flask.

Collect the fraction boiling at 58-60 °C at approximately 0.5 mmHg.

Store the purified δ-valerolactone under an inert atmosphere (e.g., argon or nitrogen) at 2-

8°C to prevent moisture contamination.[4]
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Caption: Workflow for δ-Valerolactone Purification.

Safety and Handling
δ-Valerolactone is an eye irritant and should be handled with appropriate personal protective

equipment, including safety glasses and gloves.[7] It is also moisture-sensitive.[2] Therefore, it

should be stored in a tightly sealed container in a cool, dry place.[7] For detailed safety

information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
δ-Valerolactone is a valuable and versatile chemical with a well-established role in polymer

chemistry and a growing importance in the pharmaceutical and biomedical fields. Its

straightforward polymerization into a biodegradable and biocompatible polyester makes it a

cornerstone for developing advanced drug delivery systems and medical devices. A

comprehensive understanding of its properties, reactivity, and handling is essential for any

researcher or developer looking to harness its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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